Cas no 2137783-36-7 (5-[1-(oxolan-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-[1-(oxolan-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2137783-36-7
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 6470775
• PubChem ID: 165462230
• Update Time: 2025-05-26

5-[1-(oxolan-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-786063
• 2137783-36-7
• 5-[1-(oxolan-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C9H13N3O3/c1-5(6-3-2-4-15-6)7-8(9(13)14)11-12-10-7/h5-6H,2-4H2,1H3,(H,13,14)(H,10,11,12)
• InChI Key： RWDWPMGPBCSHSF-UHFFFAOYSA-N
• SMILES： O1CCCC1C(C)C1C(C(=O)O)=NNN=1

Computed Properties

• Exact Mass: 211.09569129g/mol
• Monoisotopic Mass: 211.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 88.1Ų

Additional information on 5-[1-(oxolan-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-[1-(oxolan-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2137783-36-7)

5-[1-(oxolan-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2137783-36-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound features a triazole core appended with an oxolane side chain, making it a structurally intriguing molecule with potential applications in drug discovery and synthetic chemistry. The unique combination of functional groups within its molecular framework positions it as a candidate for further exploration in various biochemical pathways and therapeutic interventions.

The compound's structure consists of a triazole ring at its core, which is a well-known scaffold in medicinal chemistry due to its ability to participate in hydrogen bonding and stabilize bioactive molecules. The presence of a carboxylic acid group at the 4-position of the triazole ring introduces polarity and reactivity, enabling further derivatization and interaction with biological targets. Additionally, the oxolane moiety (a five-membered oxygen-containing heterocycle) provides rigidity and spatial constraints to the molecule, which can be exploited to enhance binding affinity and selectivity in drug design.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such multifunctional scaffolds in developing novel therapeutic agents. The 5-[1-(oxolan-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid structure has been investigated for its potential interactions with enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The carboxylic acid group serves as a key pharmacophore for covalent binding or non-covalent interactions with target proteins, while the oxolane ring enhances metabolic stability and bioavailability.

In the realm of drug discovery, the synthesis of analogs derived from 5-[1-(oxolan-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid has been explored to optimize pharmacokinetic properties. Researchers have demonstrated that modifications at the 1-position of the triazole ring or variations in the oxolane side chain can significantly alter binding affinities and pharmacological profiles. These studies underscore the compound's versatility as a building block for designing next-generation therapeutics.

The CAS No. 2137783-36-7 registry ensures standardized identification and facilitates literature searches for researchers interested in this compound. Its synthesis involves multi-step organic transformations, including cyclization reactions to form the triazole ring and functional group interconversions to introduce the oxolane moiety. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels necessary for preclinical studies.

Current research focuses on leveraging this compound's structural features to develop inhibitors targeting specific disease-related pathways. For instance, studies suggest that derivatives of 5-[1-(oxolan-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid may exhibit inhibitory activity against kinases overexpressed in tumor cells or modulate cytokine production in inflammatory conditions. The carboxylic acid group provides a handle for prodrug development or direct conjugation with biomolecules like antibodies or peptides to enhance delivery systems.

The oxolane ring's stability under physiological conditions makes it an attractive feature for designing long-lasting drugs that require minimal dosing frequency. Additionally, its rigid structure can prevent unwanted conformational changes that might reduce binding efficacy. These attributes are particularly valuable in developing small-molecule inhibitors where precise three-dimensional interactions with biological targets are critical.

From a medicinal chemistry perspective, 5-[1-(oxolan-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid exemplifies how structural complexity can be harnessed to achieve therapeutic benefits. Its unique combination of functional groups allows for diverse chemical modifications while maintaining core pharmacophoric elements essential for biological activity. This balance between flexibility and rigidity is often sought after in lead optimization campaigns.

The compound's potential extends beyond traditional small-molecule drug applications into areas such as cheminformatics-based virtual screening programs. High-throughput virtual docking studies have identified promising binding poses when tested against large databases of protein targets associated with human diseases. Such computational approaches accelerate hit identification by predicting favorable interactions before experimental validation becomes necessary.

In conclusion,5-[1-(oxolan-2-ylyl)ethyl]-1H - 1 , 2 , 3 - triazole - 4 - carboxylic acid ( CAS No . 2137783 - 36 - 7 ) represents an exciting prospect within pharmaceutical research due to its well-designed molecular architecture . Its ability to engage multiple biological pathways while maintaining synthetic tractability positions it as a valuable asset for future drug development efforts . As methodologies for structure-based drug design continue to evolve , compounds like this one will undoubtedly play pivotal roles in discovering novel treatments across various therapeutic domains .